Cas no 73960-05-1 (4-(difluoromethyl)sulfanylbenzaldehyde)

• Product Name: 4-(difluoromethyl)sulfanylbenzaldehyde
• CAS No: 73960-05-1
• MF: C₈H₆F₂OS
• MW: 188.194447994232
• CID: 4658187
• PubChem ID: 14421292
• Update Time: 2025-11-02

4-(difluoromethyl)sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(difluoromethyl)sulfanyl]benzaldehyde
• 4-(difluoromethylthio)benzaldehyde
• Benzaldehyde, 4-[(difluoromethyl)thio]-
• 4-(difluoromethyl)sulfanylbenzaldehyde

• Inchi： 1S/C8H6F2OS/c9-8(10)12-7-3-1-6(5-11)2-4-7/h1-5,8H
• InChI Key： HCOPITURTVPVKB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(SC(F)F)C=C1

Additional information on 4-(difluoromethyl)sulfanylbenzaldehyde

4-(Difluoromethyl)sulfanylbenzaldehyde (CAS No. 73960-05-1): Properties, Applications, and Market Insights

4-(Difluoromethyl)sulfanylbenzaldehyde (CAS No. 73960-05-1) is a specialized organic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, characterized by its difluoromethylsulfanyl functional group attached to a benzaldehyde core, has gained attention in recent years due to its potential in pharmaceuticals, agrochemicals, and material science. The increasing demand for fluorinated organic compounds in modern chemistry has further highlighted the importance of this chemical.

The molecular structure of 4-(difluoromethyl)sulfanylbenzaldehyde combines the reactivity of an aldehyde group with the electron-withdrawing effects of the difluoromethylsulfanyl moiety. This combination results in interesting chemical behavior that researchers are exploring for various synthetic applications. Recent studies have shown that this compound can serve as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical ingredients and specialty chemicals.

One of the most significant applications of CAS 73960-05-1 is in the pharmaceutical industry, where it's being investigated as a building block for drug discovery. The presence of both fluorine and sulfur atoms in its structure makes it particularly interesting for medicinal chemistry, as these elements often enhance the biological activity and metabolic stability of drug candidates. Researchers are particularly interested in its potential for creating new therapeutic agents targeting various diseases, aligning with current trends in precision medicine and personalized healthcare solutions.

In agrochemical applications, 4-(difluoromethyl)sulfanylbenzaldehyde has shown promise as an intermediate for novel crop protection agents. The agriculture sector's growing need for environmentally friendly pesticides and sustainable farming solutions has driven research into fluorine-containing compounds like this one. Its structural features may contribute to the development of more selective and biodegradable agrochemicals, addressing current concerns about food security and sustainable agriculture practices worldwide.

The material science field has also taken notice of 73960-05-1, particularly in the development of advanced functional materials. The compound's unique electronic properties, stemming from its fluorine and sulfur content, make it a candidate for creating specialized polymers and coatings. This aligns with current industry demands for high-performance materials in electronics, energy storage, and other high-tech applications. Researchers are exploring its potential in organic electronics and photovoltaic materials, areas that are crucial for renewable energy technologies.

From a synthetic chemistry perspective, 4-(difluoromethyl)sulfanylbenzaldehyde offers interesting possibilities for organic synthesis and catalysis. Its reactivity profile allows for various transformations, making it a versatile building block in complex molecule construction. Recent publications have highlighted its use in click chemistry applications and bioconjugation techniques, which are hot topics in modern chemical research. These applications are particularly relevant to current trends in drug delivery systems and diagnostic tools development.

The market for difluoromethyl-containing compounds like CAS 73960-05-1 has been growing steadily, driven by increasing demand from pharmaceutical and agrochemical sectors. Industry analysts note that the global market for fluorinated fine chemicals is expanding, with particular growth in specialty chemical intermediates. This compound's unique properties position it well within this expanding market segment, especially as manufacturers seek more sustainable chemical processes and green chemistry solutions.

Quality control and analytical characterization of 4-(difluoromethyl)sulfanylbenzaldehyde are crucial aspects of its commercial and research applications. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important given the compound's use in sensitive applications like pharmaceutical development and material science research.

Looking to the future, research into 73960-05-1 and related compounds is expected to intensify, particularly in areas like medicinal chemistry and advanced materials. The growing interest in fluorine chemistry and organosulfur compounds suggests that this chemical will continue to attract attention from both academic and industrial researchers. Its potential applications in addressing current challenges in healthcare, agriculture, and energy make it a compound worth watching in the coming years.

For researchers and industry professionals working with 4-(difluoromethyl)sulfanylbenzaldehyde, staying informed about the latest developments is crucial. Regular consultation of scientific literature and patent databases can provide valuable insights into new applications and synthetic methods involving this versatile compound. As the field of fluorinated organic compounds continues to evolve, CAS 73960-05-1 is likely to play an increasingly important role in various chemical and technological advancements.